2-(2-Fluorophenoxy)-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]acetamide
• InChI: InChI=1S/C17H15F4N3O2/c18-13-3-1-2-4-14(13)26-10-16(25)23-12-8-24(9-12)15-7-11(5-6-22-15)17(19,20)21/h1-7,12H,8-10H2,(H,23,25)
• InChI Key: KCKSDZUUECKRQH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=CC(=C2)C(F)(F)F)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H15F4N3O2
• Molecular Weight: 369.31 g/mol

Description

The compound contains several functional groups, including a fluorophenoxy group, a trifluoromethyl group, and an azetidine ring. These groups are common in many pharmaceutical and agrochemical compounds.

Molecular Structure Analysis

The trifluoromethyl group is a functional group that has the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Physical And Chemical Properties Analysis

Trifluoromethylpyridine (TFMP) and its intermediates are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Future Directions

The demand for trifluoromethylpyridine (TFMP) derivatives has been increasing steadily in the last 30 years. Given the structural similarity of your compound to TFMP derivatives, it’s possible that it could also see increased interest in the future.